![molecular formula C19H19FN2O3 B2942375 2-(4-fluorophenyl)-N-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)acetamide CAS No. 896273-34-0](/img/structure/B2942375.png)
2-(4-fluorophenyl)-N-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-fluorophenyl)-N-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)acetamide, also known as Fmoc-L-3,4-diaminobutyric acid, is a compound used in scientific research for various purposes.
Mechanism of Action
2-(4-fluorophenyl)-N-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)acetamideiaminobutyric acid does not have a specific mechanism of action as it is used as a building block for the synthesis of peptides and peptidomimetics. However, the peptides and peptidomimetics synthesized using 2-(4-fluorophenyl)-N-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)acetamideiaminobutyric acid may have specific mechanisms of action depending on their structure and function.
Biochemical and Physiological Effects
2-(4-fluorophenyl)-N-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)acetamideiaminobutyric acid does not have any known biochemical or physiological effects as it is not used as a drug. However, the peptides and peptidomimetics synthesized using 2-(4-fluorophenyl)-N-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)acetamideiaminobutyric acid may have biochemical and physiological effects depending on their structure and function.
Advantages and Limitations for Lab Experiments
The use of 2-(4-fluorophenyl)-N-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)acetamideiaminobutyric acid in solid-phase peptide synthesis and the synthesis of peptidomimetics has several advantages. It allows for the synthesis of peptides and peptidomimetics with high purity and yields. It also allows for the synthesis of peptides and peptidomimetics with specific structures and functions. However, the use of 2-(4-fluorophenyl)-N-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)acetamideiaminobutyric acid also has limitations. It is expensive and requires specialized equipment and expertise. It also requires careful optimization of reaction conditions to avoid unwanted side reactions.
Future Directions
There are several future directions for the use of 2-(4-fluorophenyl)-N-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)acetamideiaminobutyric acid in scientific research. One direction is the synthesis of cyclic peptides with specific structures and functions for drug discovery and development. Another direction is the synthesis of peptidomimetics with improved pharmacokinetic and pharmacodynamic properties. The use of 2-(4-fluorophenyl)-N-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)acetamideiaminobutyric acid in the synthesis of peptides and peptidomimetics for targeted drug delivery is also a promising future direction.
Synthesis Methods
The synthesis of 2-(4-fluorophenyl)-N-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)acetamideiaminobutyric acid involves the reaction of 4-fluoroaniline with ethyl 3,4-diaminobutyrate followed by the coupling of the resulting product with Fmoc chloride. The final product is obtained after purification using column chromatography.
Scientific Research Applications
2-(4-fluorophenyl)-N-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)acetamideiaminobutyric acid is commonly used in solid-phase peptide synthesis as a building block for the synthesis of peptides. It is also used in the synthesis of peptidomimetics, which are compounds that mimic the structure and function of peptides. 2-(4-fluorophenyl)-N-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)acetamideiaminobutyric acid is also used in the synthesis of cyclic peptides, which have potential applications in drug discovery and development.
properties
IUPAC Name |
2-(4-fluorophenyl)-N-[1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19FN2O3/c1-25-17-4-2-3-16(11-17)22-12-15(10-19(22)24)21-18(23)9-13-5-7-14(20)8-6-13/h2-8,11,15H,9-10,12H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NAUWQKKZTQGHKN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)N2CC(CC2=O)NC(=O)CC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-fluorophenyl)-N-[1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.